Cas no 106871-44-7 (3-bromo-4-[2-(2-bromo-4-hydroxy-3,5-dimethylphenyl)ethyl]-2,6-dimethylphenol)
106871-44-7 structure
Product Name:3-bromo-4-[2-(2-bromo-4-hydroxy-3,5-dimethylphenyl)ethyl]-2,6-dimethylphenol
CAS No:106871-44-7
MF:C18H20Br2O2
MW:428.158204078674
CID:1184750
PubChem ID:13750378
Update Time:2025-04-20
3-bromo-4-[2-(2-bromo-4-hydroxy-3,5-dimethylphenyl)ethyl]-2,6-dimethylphenol Chemical and Physical Properties
Names and Identifiers
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- 3-bromo-4-[2-(2-bromo-4-hydroxy-3,5-dimethylphenyl)ethyl]-2,6-dimethylphenol
- DTXSID20548358
- 106871-44-7
- SCHEMBL10363110
- 4,4'-(Ethane-1,2-diyl)bis(3-bromo-2,6-dimethylphenol)
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- Inchi: 1S/C18H20Br2O2/c1-9-7-13(15(19)11(3)17(9)21)5-6-14-8-10(2)18(22)12(4)16(14)20/h7-8,21-22H,5-6H2,1-4H3
- InChI Key: JVQLDDURXYYRMR-UHFFFAOYSA-N
- SMILES: BrC1C(C)=C(C(C)=CC=1CCC1C=C(C)C(=C(C)C=1Br)O)O
Computed Properties
- Exact Mass: 427.98096g/mol
- Monoisotopic Mass: 425.98301g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 331
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.3
- Topological Polar Surface Area: 40.5Ų
3-bromo-4-[2-(2-bromo-4-hydroxy-3,5-dimethylphenyl)ethyl]-2,6-dimethylphenol Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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